Cas no 913737-05-0 (Thiazoledithiol)

• Product name: Thiazoledithiol
• CAS No: 913737-05-0
• MF: C₃H₃NS₃
• MW: 149.257616281509
• CID: 787780
• PubChem ID: 4713153

Thiazoledithiol Chemical and Physical Properties

Names and Identifiers

• Thiazoledithiol
• 4-sulfanyl-3H-1,3-thiazole-2-thione
• Dimercaptothiazol
• 913737-05-0
• thiorhodamine
• SCHEMBL750708
• DTXSID70405765

• Inchi： InChI=1S/C3H3NS3/c5-2-1-7-3(6)4-2/h1,5H,(H,4,6)
• InChI Key： KWBXQDNGHQLAMB-UHFFFAOYSA-N
• SMILES： C1=C(NC(=S)S1)S

Computed Properties

• Exact Mass: 148.94276262g/mol
• Monoisotopic Mass: 148.94276262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles